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Compound of Interest

cis-5-Methyloxolane-2-carboxylic
Compound Name: d
aci

Cat. No.: B1381364

Disclaimer: The initial request for information on CAS number 1807937-55-8 did not yield a
definitive chemical identity. Extensive database searches suggest this CAS number may be
erroneous or obsolete. This guide focuses on the closely related and structurally plausible
compound, 5-methyloxolane-2-carboxylic acid, which is associated with the CAS number
61834-13-7. It is presumed that this is the compound of interest for researchers, scientists, and
drug development professionals.

Core Compound Properties

5-Methyloxolane-2-carboxylic acid, also known by its IUPAC name 5-methyltetrahydro-2-
furancarboxylic acid, is a heterocyclic carboxylic acid. Its structure features a saturated five-
membered ether ring (an oxolane or tetrahydrofuran ring) substituted with a methyl group at the
5-position and a carboxylic acid group at the 2-position. This structure results in
stereoisomerism, and the properties can vary between different stereoisomers.

Table 1: General and Chemical Properties of 5-Methyloxolane-2-carboxylic Acid
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Property Value Source(s)
CAS Number 61834-13-7 [1]
Molecular Formula CeH1003 [1]
Molecular Weight 130.14 g/mol

5-methyltetrahydro-2-

IUPAC Name

furancarboxylic acid
Appearance Typically a colorless liquid [2]
Solubility Likely soluble in polar solvents  [2]

Synthesis and Experimental Protocols

The synthesis of 5-methyloxolane-2-carboxylic acid and its derivatives can be achieved
through various synthetic routes, often starting from bio-based platform chemicals.

Synthesis from Levulinic Acid

One potential pathway to a related compound, 2-methyloxolane (also known as 2-
methyltetrahydrofuran or 2-MeTHF), involves the hydrogenation of levulinic acid.[3] While a
direct synthesis protocol for the carboxylic acid was not found in the immediate search, a
plausible conceptual pathway can be illustrated.

Conceptual Synthesis Workflow:
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Caption: Conceptual synthesis pathway from levulinic acid.

General Reactivity

As a carboxylic acid, 5-methyloxolane-2-carboxylic acid is expected to undergo typical
reactions of this functional group.

 Esterification: Reaction with alcohols in the presence of an acid catalyst will yield the
corresponding esters.[2]

» Reduction: The carboxylic acid can be reduced to the corresponding alcohol using strong
reducing agents like lithium aluminum hydride.[2]

» Amide Formation: Reaction with amines can produce the corresponding amides.

Biological Activity and Signaling Pathways

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1381364?utm_src=pdf-body-img
https://www.evitachem.com/product/evt-3191739
https://www.evitachem.com/product/evt-3191739
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Currently, there is limited publicly available information on the specific biological activity or
signaling pathway interactions of 5-methyloxolane-2-carboxylic acid. However, the oxolane
(tetrahydrofuran) ring is a structural motif present in various biologically active molecules and
natural products. Its role as a chiral building block suggests its potential use in the synthesis of
more complex pharmaceutical compounds.[2]

The biological effects of such compounds are highly dependent on their stereochemistry and
the nature of other functional groups present in the molecule.[2]

Logical Relationship for Investigating Biological Activity:

5-Methyloxolane-2-carboxylic Acid
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Caption: Standard workflow for characterizing biological activity.

Commercial Suppliers

5-Methyloxolane-2-carboxylic acid (CAS 61834-13-7) is available from several chemical
suppliers, primarily for research and development purposes.

Table 2: Selected Suppliers of 5-Methyloxolane-2-carboxylic Acid
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Supplier Product Number (Example) Purity/Notes

Sigma-Aldrich ATEH9A1E893F

abcr GmbH AB616620

BLD Pharmatech Ltd. - Research Chemicals
Ambeed, Inc. - Building Blocks, Intermediates

Note: Product numbers and availability are subject to change. Please consult the respective
supplier's website for current information.

Conclusion

5-Methyloxolane-2-carboxylic acid is a specialty chemical with potential applications as a
building block in organic synthesis, particularly for the development of novel pharmaceuticals
and other bioactive molecules. While detailed experimental protocols and biological activity
data are not extensively documented in publicly accessible literature, its fundamental chemical
properties and availability from commercial suppliers provide a basis for further research and
development. Researchers interested in this compound should consider its stereochemistry in
their experimental design, as this will likely have a significant impact on its biological properties.
Further investigation is warranted to fully elucidate its potential in various scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 5-Methyloxolane-2-carboxylic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381364#cas-number-1807937-55-8-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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